Cas no 2229283-04-7 (2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol)

• Product Name: 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• CAS No: 2229283-04-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5810872
• PubChem ID: 165701276
• Update Time: 2025-05-26

2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• 2229283-04-7
• EN300-1923478
• 2-bromo-6-{[1-(hydroxymethyl)cyclopropyl]methyl}phenol

• Inchi： 1S/C11H13BrO2/c12-9-3-1-2-8(10(9)14)6-11(7-13)4-5-11/h1-3,13-14H,4-7H2
• InChI Key： UDHWEGPSZVPWSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CC1(CO)CC1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol

Chemical Profile of 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS No. 2229283-04-7)

2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol, identified by its CAS number 2229283-04-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of phenolic derivatives, characterized by the presence of a bromine substituent at the second position and a cyclopropylmethyl group linked to a hydroxymethyl moiety at the sixth position of the benzene ring. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The molecular structure of 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol consists of a benzene core substituted with bromine, a hydroxymethyl group, and a cyclopropylmethyl side chain. The presence of these functional groups imparts distinct chemical reactivity and biological potential. The bromine atom, for instance, can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives. Meanwhile, the hydroxymethyl and cyclopropylmethyl groups introduce hydrogen bonding capabilities and steric hindrance, respectively, which can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in phenolic compounds due to their wide range of biological activities. Phenols are known for their antioxidant properties, which are attributed to the presence of hydroxyl groups that can scavenge free radicals. Additionally, many phenolic derivatives exhibit antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The cyclopropylmethyl group is a relatively uncommon structural feature in pharmaceuticals but has shown promise in enhancing binding affinity and selectivity. For example, studies have demonstrated that cyclopropyl-containing molecules can interact with biological targets in ways that differ from traditional aromatic or aliphatic compounds. This uniqueness makes 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol an attractive starting point for designing novel drugs with improved efficacy and reduced side effects.

Recent research has focused on leveraging computational methods to predict the biological activity of such compounds. Molecular modeling techniques have been employed to explore how 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol might interact with various enzymes and receptors. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, computational simulations suggest that this compound could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such insights provide valuable guidance for experimental validation and optimization efforts.

The synthesis of 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol presents both challenges and opportunities. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing bromine and other substituents at specific positions on the benzene ring. Additionally, protecting group strategies can be employed to prevent unwanted reactions between different functional groups during synthesis.

In terms of applications, 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol holds promise in several areas within pharmaceutical research. Its structural features make it a suitable candidate for developing kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play critical roles in cell signaling pathways, and inhibiting their activity can disrupt tumor growth and progression. Furthermore, this compound may also find utility in anti-inflammatory drug development, where phenolic derivatives are known to modulate inflammatory responses.

The potential therapeutic applications of 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol are further supported by preclinical studies that have examined similar phenolic compounds. These studies have often highlighted the importance of structural diversity in achieving desired biological effects. By incorporating elements like bromine substituents and cyclopropyl groups, researchers can fine-tune the properties of their molecules to enhance potency and selectivity. Such findings underscore the value of exploring novel scaffolds like 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol in drug discovery efforts.

As research continues to evolve, new methodologies for assessing the biological activity of compounds like 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol will become increasingly important. High-throughput screening (HTS) technologies allow researchers to rapidly test large libraries of compounds for activity against various biological targets. This approach has been instrumental in identifying hits that can be further optimized into lead candidates. Additionally, advances in bioinformatics have enabled more sophisticated analysis of molecular interactions, providing deeper insights into how compounds function at the molecular level.

The future prospects for 2-bromo-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic potential. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in translating this compound from a laboratory curiosity into a viable drug candidate. As our understanding of biological systems continues to grow, compounds like this one may play an increasingly important role in addressing unmet medical needs.